2-Methyl-4-(thian-4-yloxy)pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-methyl-4-(thian-4-yloxy)pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C12H15N3OS/c1-9-8-11-12(13-4-5-15(11)14-9)16-10-2-6-17-7-3-10/h4-5,8,10H,2-3,6-7H2,1H3
• InChI Key: HCZVKBIMDYWMAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=CN=C(C2=C1)OC3CCSCC3
• Molecular Formula: C12H15N3OS
• Molecular Weight: 249.33 g/mol

Description

Pyrazolo[1,5-a]pyrazines are a class of organic compounds that contain a pyrazole ring fused with a pyrazine ring. They are known to exhibit a range of properties that make them useful in various applications, particularly in the field of medicinal chemistry.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrazines often involves the reaction of appropriate heterocyclic amines with active methylene compounds. The specific synthesis process can vary depending on the desired substituents on the pyrazolo[1,5-a]pyrazine ring.

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrazines is characterized by a fused ring system containing two nitrogen atoms. The electronic structure and properties of these compounds can be tuned by introducing different substituents at various positions on the ring.

Chemical Reactions Analysis

Pyrazolo[1,5-a]pyrazines can undergo a variety of chemical reactions, depending on the substituents present on the ring. For example, they can participate in reactions with hydrazonoyl chlorides and halo ketones.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazolo[1,5-a]pyrazines can be influenced by the nature and position of substituents on the ring. For example, electron-donating groups can enhance both the absorption and emission behaviors of these compounds.

Scientific Research Applications

Fluorescent Probes and Imaging Agents

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Anti-Diabetes Drug Development

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CDK2 Inhibitors for Cancer Treatment

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Biologically Active Compounds

• Applications :
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Neurokinin-3 Receptor Antagonists

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Cardiovascular and Neurodegenerative Diseases

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Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrazolo[1,5-a]pyrimidines, have been identified as strategic compounds for optical applications . They have also been evaluated against various fungal strains and as inhibitory compounds against succinate dehydrogenase .

Mode of Action

Electron-donating groups (EDGs) at position 7 on the fused ring improve both the absorption and emission behaviors .

Biochemical Pathways

Similar compounds, such as pyrazolo[1,5-a]pyrimidines, have been used to study the dynamics of intracellular processes .

Result of Action

Similar compounds have shown significant inhibitory activity .

Action Environment

Similar compounds have been identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology .

Future Directions

Given their versatile properties, pyrazolo[1,5-a]pyrazines are likely to continue to attract interest for their potential applications in various fields, including medicinal chemistry and materials science.